![molecular formula C17H10FN3O3S B2571690 5-(4-fluorophenyl)-N-(3-(thiophen-2-yl)isoxazol-5-yl)oxazole-2-carboxamide CAS No. 1798443-25-0](/img/structure/B2571690.png)
5-(4-fluorophenyl)-N-(3-(thiophen-2-yl)isoxazol-5-yl)oxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-fluorophenyl)-N-(3-(thiophen-2-yl)isoxazol-5-yl)oxazole-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.
Scientific Research Applications
Synthesis and Biological Activities
- Microwave-assisted Synthesis and Biological Screening : Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, containing various heterocyclic moieties such as 1,3-oxazol(idin)e and 1,3-thiazole, have been synthesized through microwave-assisted processes. These compounds exhibited antimicrobial, antiurease, and antilipase activities, showcasing the potential of fluorophenyl derivatives in therapeutic applications (Başoğlu et al., 2013).
- Photolysis-induced Synthesis of Thiazole Derivatives : The photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate has led to the production of thiazole-5-carboxylate esters, indicating a method for synthesizing thiazole derivatives, which are significant in various biological applications (Fong et al., 2004).
Antimicrobial and Antitumor Properties
- Antitumor Benzothiazoles Synthesis : Fluorinated 2-(4-aminophenyl)benzothiazoles have been synthesized, demonstrating potent cytotoxicity against certain human breast cell lines, underlining the importance of fluorine substitution in enhancing antitumor properties (Hutchinson et al., 2001).
- Antimicrobial Activity of Novel Compounds : New 1,2,4-triazoles starting from isonicotinic acid hydrazide have been synthesized, showing significant antimicrobial activity, which highlights the potential of incorporating fluorophenyl groups into antimicrobial agents (Bayrak et al., 2009).
Structural and Synthetic Innovations
- Hybrid Molecule Synthesis : The development of hybrid molecules containing fluorophenyl derivatives showcases innovative approaches in synthesizing compounds with enhanced biological activities, focusing on the integration of diverse pharmacophores for potential therapeutic applications (Desai et al., 2013).
- Catalyst- and Solvent-Free Synthesis : The catalyst- and solvent-free synthesis of fluorobenzamide derivatives through microwave-assisted Fries rearrangement demonstrates a greener and more efficient method for producing fluorinated compounds, which could be pivotal in pharmaceutical synthesis (Moreno-Fuquen et al., 2019).
Properties
IUPAC Name |
5-(4-fluorophenyl)-N-(3-thiophen-2-yl-1,2-oxazol-5-yl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10FN3O3S/c18-11-5-3-10(4-6-11)13-9-19-17(23-13)16(22)20-15-8-12(21-24-15)14-2-1-7-25-14/h1-9H,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMPCWGJHCJUOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NOC(=C2)NC(=O)C3=NC=C(O3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.